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Introduction

Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye that has gained significant
attention in biomedical research and clinical applications. Its fluorescence in the NIR window
(700-900 nm) allows for deep tissue penetration with minimal autofluorescence, making it an
ideal probe for in vivo imaging. Labeling molecules with primary amines, such as proteins,
antibodies, peptides, and amine-modified oligonucleotides, with ICG enables the tracking and
guantification of these molecules in various biological systems. This document provides a
detailed experimental protocol for the conjugation of ICG to primary amines using an N-
hydroxysuccinimide (NHS) ester-functionalized ICG derivative.

The labeling reaction involves the formation of a stable amide bond between the primary amine
of the target molecule and the ICG-NHS ester. The efficiency of this reaction is dependent on
several factors, including pH, temperature, and the molar ratio of the reactants.
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Chemical Reaction

The fundamental reaction for labeling a primary amine with an ICG-NHS ester is a nucleophilic
acyl substitution. The deprotonated primary amine acts as a nucleophile, attacking the carbonyl
carbon of the NHS ester. This results in the formation of a stable amide bond and the release of

N-hydroxysuccinimide.

Products

Reactants N-hydroxysuccinimide

____________________ (Byproduct)

ICG-NHS Ester

Primary Amine : ICG-Amine Conjugate
(R-NH2) (Stable Amide Bond)

Click to download full resolution via product page

Caption: Chemical reaction between ICG-NHS ester and a primary amine.

Experimental Workflow

The overall workflow for labeling primary amines with ICG consists of several key stages:
preparation of the amine-containing molecule, reconstitution of the ICG-NHS ester, the
conjugation reaction, and finally, the purification and characterization of the ICG-conjugate.
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1. Prepare Amine-Containing Molecule 2. Prepare ICG-NHS Ester Solution
(e.g., Protein in Amine-Free Buffer) (Dissolve in Anhydrous DMSO/DMF)

3. Labeling Reaction
(Mix and Incubate)

4. Purification
(Remove Unreacted ICG)

5. Characterization
(Determine Degree of Substitution)

Click to download full resolution via product page
Caption: Workflow for ICG-amine labeling.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the ICG-amine labeling

protocol.

Table 1: Reaction Conditions
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Parameter Recommended Value Notes
Crucial for ensuring the
pH 8.3-85 primary amine is deprotonated

and reactive.[1][2]

Reaction Buffer

0.1 M Sodium Bicarbonate or
0.1 M Phosphate Buffer

Must be free of primary amines
(e.g., Tris).[1][2]

Temperature

Room Temperature (20-25°C)
or 37°C

Incubation at 37°C can
significantly shorten the

reaction time.[3][4]

Incubation Time

10 minutes to 4 hours

Dependent on temperature
and the specific molecules

being conjugated.[1][3][4]

Table 2: Reagent Concentrations and Ratios

Parameter

Recommended Value

Notes

Protein Concentration

> 2 mg/mL

Higher concentrations
generally lead to better
labeling efficiency.[5]

ICG-NHS Ester Stock

10-20 mM in anhydrous DMSO
or DMF

Prepare fresh before use as
NHS esters are moisture-

sensitive.[5]

Molar Ratio (ICG:Protein)

4:1to 151

This should be optimized for
each specific protein to
achieve the desired degree of

substitution.[5]

Table 3: Spectroscopic Properties

© 2026 BenchChem. All rights reserved. 4/9

Tech Support


https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_NHS_ester_labeling.pdf
https://www.interchim.fr/ft/I/IO0510.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_NHS_ester_labeling.pdf
https://www.interchim.fr/ft/I/IO0510.pdf
https://www.dojindo.com/manual/LK31/
https://www.dojindo.com/products/manual/LK31e.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_NHS_ester_labeling.pdf
https://www.dojindo.com/manual/LK31/
https://www.dojindo.com/products/manual/LK31e.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14753710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Parameter Wavelength (nm)
ICG Excitation Maximum ~785 nm|[6]

ICG Emission Maximum ~811 nmI6]

Protein Absorbance 280 nm

Experimental Protocols

Materials and Equipment
e ICG-NHS Ester

» Amine-containing molecule (e.g., antibody, protein)
e Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
e Reaction Buffer: 0.1 M Sodium Bicarbonate or 0.1 M Phosphate Buffer, pH 8.3-8.5

 Purification system: Size-exclusion chromatography (e.g., Sephadex G-25) or centrifugal
filtration devices

¢ Spectrophotometer (UV-Vis)
» Pipettes and microcentrifuge tubes

o Vortexer and microcentrifuge

Protocol

1. Preparation of the Amine-Containing Molecule

e If your protein or molecule of interest is in a buffer containing primary amines (e.g., Tris,
glycine), it must be exchanged into an amine-free buffer like 1X PBS at pH 7.2-7.4.[5] This
can be achieved through dialysis or buffer exchange columns.

o Adjust the concentration of the amine-containing molecule to be at least 2 mg/mL in the
reaction buffer (0.1 M sodium bicarbonate or phosphate buffer, pH 8.3-8.5).[5]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.bioacts.com/item/item_view.php?gcode=14747
https://www.bioacts.com/item/item_view.php?gcode=14747
https://docs.aatbio.com/products/protocol/180.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14753710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Preparation of the ICG-NHS Ester Stock Solution

Allow the vial of ICG-NHS ester to equilibrate to room temperature before opening to prevent
moisture condensation.

Add the appropriate volume of anhydrous DMSO or DMF to the vial to create a 10-20 mM
stock solution.[5]

Vortex briefly to ensure the dye is fully dissolved. This solution should be used promptly as
the NHS ester can hydrolyze in the presence of moisture.[5]

. Labeling Reaction

Add the calculated volume of the ICG-NHS ester stock solution to the solution of the amine-
containing molecule. A molar excess of 4 to 15-fold of the ICG dye is recommended.[5]

Mix the reaction solution thoroughly by gentle vortexing or pipetting.

Incubate the reaction mixture. Incubation can be performed for 1-4 hours at room
temperature or for 10 minutes at 37°C.[1][3][4] Protect the reaction from light.

. Purification of the ICG-Conjugate

Following incubation, it is crucial to remove the unreacted ICG-NHS ester and the NHS
byproduct.

Size-Exclusion Chromatography (Gel Filtration): This is a common method for separating the
larger ICG-protein conjugate from smaller, unreacted dye molecules.

o Equilibrate a suitable gel filtration column (e.g., Sephadex G-25) with PBS.
o Apply the reaction mixture to the column.

o Elute with PBS and collect the fractions. The first colored fractions will contain the ICG-
labeled protein.

Centrifugal Filtration:
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[e]

Add the reaction mixture to a filtration tube with a suitable molecular weight cutoff.[3][4][7]

o

Add WS Buffer (or PBS) and centrifuge to wash away the unreacted dye.[3][4]

[¢]

Repeat the washing step as necessary.

[e]

Resuspend the purified conjugate in a suitable storage buffer.
5. Characterization of the ICG-Conjugate

The degree of substitution (DOS), which is the average number of ICG molecules per molecule
of protein, is a critical parameter to determine.[5] An optimal DOS for antibodies is typically
between 2 and 10.[5]

o Measure the absorbance of the purified ICG-conjugate at 280 nm (A280) and at the
maximum absorbance of ICG (~785 nm, Amax).

» Calculate the concentration of the protein using the following equation, which corrects for the
absorbance of ICG at 280 nm:

Protein Concentration (M) = [A280 - (Amax x CF)] / eprotein

o Where gprotein is the molar extinction coefficient of the protein at 280 nm and CF is the
correction factor (A280/Amax) for the ICG dye.

o Calculate the concentration of the ICG dye using the Beer-Lambert law:
ICG Concentration (M) = Amax / eICG
o Where €ICG is the molar extinction coefficient of ICG at its Amax.

e Calculate the Degree of Substitution (DOS):

DOS = ICG Concentration (M) / Protein Concentration (M)

Storage
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The purified ICG-protein conjugate should be stored at 4°C, protected from light. For long-term
storage, it can be aliquoted and stored at -20°C. Avoid repeated freeze-thaw cycles. The
reconstituted ICG-NHS ester stock solution in DMSO can be stored at <-15°C for up to two
weeks, protected from light and moisture.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://docs.aatbio.com/products/protocol/180.pdf
https://www.benchchem.com/product/b14753710?utm_src=pdf-custom-synthesis#bc-rfq
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_NHS_ester_labeling.pdf
https://www.interchim.fr/ft/I/IO0510.pdf
https://www.dojindo.com/manual/LK31/
https://www.dojindo.com/products/manual/LK31e.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://www.bioacts.com/item/item_view.php?gcode=14747
https://www.fishersci.com/shop/products/icg-labeling-kit-large/NC1314065
https://www.fishersci.com/shop/products/icg-labeling-kit-large/NC1314065
https://www.benchchem.com/product/b14753710/docs#icg-amine-labeling-kit-for-primary-amines-experimental-protocol
https://www.benchchem.com/product/b14753710/docs#icg-amine-labeling-kit-for-primary-amines-experimental-protocol
https://www.benchchem.com/product/b14753710/docs#icg-amine-labeling-kit-for-primary-amines-experimental-protocol
https://www.benchchem.com/product/b14753710/docs#icg-amine-labeling-kit-for-primary-amines-experimental-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14753710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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